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Compound of Interest

Compound Name: Phenol, 2-fluoro-3,6-diiodo-
CAS No.: 1806347-73-8
Cat. No.: B12093955
Get Quote
. J

Executive Summary: The "Why" Behind the Protocol

Phenol, 2-fluoro-3,6-diiodo- is not merely "chemical waste"; it is a poly-halogenated aromatic
intermediate.[1][2] Its disposal requires specific segregation due to two competing chemical
properties:[3]

« Phenolic Acidity: Like all phenols, it is acidic (pKa < 10) and corrosive to tissue.

¢ lodine Lability: The Carbon-lodine (C-1) bond is weaker than C-F or C-Cl bonds.[2] Exposure
to strong oxidizers or light can cleave this bond, releasing free iodine (

) gas, which is corrosive and toxic.

Critical Directive: Unlike standard organic waste, this compound must NEVER be mixed with
bleach (sodium hypochlorite) or strong oxidizing acids. Doing so will generate toxic iodine
vapors immediately.

Chemical Profile & Hazard Data

Understanding the physical state and reactivity is the first step in safe disposal.
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Property Data Operational Implication
Not Common (Analog: 367-12-  Treat as generic Halogenated
CAS Number
4 for 2-F-Phenol) Phenol.[1][2]
Heavy vapor density; spills
Molecular Weight ~363.9 g/mol yvap o P

settle low.[1][2]

Physical State

Solid (crystalline) or Solution

Solids require specific "lab

pack" protocols.[1][2]

Acidity (pKa)

~6.5 - 7.5 (Estimated)

More acidic than phenol due to

electron-withdrawing halogens.

[1]2]

RCRA Classification

D002 (Corrosive) / F-List
(Halogenated)

Must go into "Halogenated

Waste" streams.[1][2]

Incompatibilities

Strong Oxidizers, Bases,

Bleach

DO NOT AUTOCLAVE.

Waste Segregation Logic (Decision Tree)

The following logic gate ensures the material enters the correct destruction stream (High-

Temperature Incineration) without causing pre-transport reactions.
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Waste: Phenol, 2-fluoro-3,6-diiodo-

Physical State?

Pure Substance

Solid / Crystalline Solution (DMSO/Methanol)

CRITICAL CHECK:
Is Bleach Present?

Solid Waste Container

N ic Sol
(Clear/Amber Glass)  (Organic Solvent)

Yes (Oxidizer)

Halogenated Solvent Carboy STOP: Potential lodine Gas Release

(High BTU Stream) Segregate Immediately

Proceed to Labeling

Click to download full resolution via product page

Figure 1: Segregation logic to prevent accidental oxidation of iodine substituents.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
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e Gloves: Double-gloving is required.[1][2] Inner latex/nitrile, outer Silver Shield (Laminate) or
thick Nitrile (minimum 5 mil). Phenols penetrate standard nitrile rapidly.

» Eye Protection: Chemical splash goggles (Face shield recommended if handling >100mL
solution).

» Ventilation: All manipulations must occur inside a certified fume hood.

Phase 2: Container Selection
o Material: High-Density Polyethylene (HDPE) or Amber Glass.[2]

o Why Amber? The C-I bond is photosensitive. Light degradation releases free iodine,
pressurizing the container.

o Cap: Vented caps are preferred for long-term storage of halogenated waste to prevent
pressure buildup.[2]

Phase 3: Transfer & Labeling

e Segregate: Ensure the receiving carboy is designated "HALOGENATED ORGANIC
WASTE."

o Solvent Compatibility: If the phenol is in solution, ensure the solvent is compatible with the
carboy (e.g., do not pour Acetone solutions into a carboy containing Chloroform/Phenol
mixtures if local policy forbids it, though generally, these form the "High BTU" incineration
stream).

e Labeling:
o Constituents: Write out the full chemical name. Do not use abbreviations/structures.
o Hazard Checkboxes: Mark "Toxic," "Corrosive," and "Irritant.”

o pH Note: If the solution is unbuffered, note "Acidic Organic" on the tag.

Phase 4: Decontamination of Glassware
e Do NOT use Bleach.[4]
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e Protocol:
o Rinse glassware with a compatible solvent (Ethanol or Acetone).
o Dispose of this rinse into the Halogenated Waste container.

o Wash with warm soapy water (Alconox).

Emergency Contingency: Spill Management

If a spill occurs, the primary risk is skin absorption and inhalation of vapors.

Spill Detected Evacuate & Ventilate Don PPE Apply Vermiculite Scoop to S\QV:S;%Z?;
p (15 mins) (Silver Shield Gloves) or Clay Absorbent Solid Waste Pail (NOTBLEACH)

Click to download full resolution via product page
Figure 2: Spill response workflow emphasizing the prohibition of bleach.[1][2]
Specific Spill Notes:

o Solid Spill: Do not create dust. Cover with wet paper towels (water-dampened) before
scooping to prevent aerosolization.[2]

o Skin Contact: Phenol burns are anesthetic (humbing). Wash immediately with Polyethylene
Glycol (PEG 300/400) if available, or copious water for 15 minutes. Do not wait for pain to
start.

References & Regulatory Grounding

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press.

o US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Parts 260-273. (Defines F-listed halogenated solvents
and characteristic waste). [2]
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e PubChem.2-Fluorophenol Hazard Data (Analogous Structure). National Library of Medicine.

[2]

e Occupational Safety and Health Administration (OSHA).Occupational Exposure to
Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

